Cas no 1798415-36-7 (2-Propenamide, N-[[(6-chloro-3-pyridinyl)methyl]sulfonyl]-2-cyano-3-(2-furanyl)-)

• Product Name: 2-Propenamide, N-[[(6-chloro-3-pyridinyl)methyl]sulfonyl]-2-cyano-3-(2-furanyl)-
• CAS No: 1798415-36-7
• MF: C₁₄H₁₀ClN₃O₄S
• MW: 351.764900684357
• CID: 5957922
• PubChem ID: 94795888
• Update Time: 2025-10-30

2-Propenamide, N-[[(6-chloro-3-pyridinyl)methyl]sulfonyl]-2-cyano-3-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[[(6-chloro-3-pyridinyl)methyl]sulfonyl]-2-cyano-3-(2-furanyl)-
• Z932822178
• EN300-26607848
• (Z)-N-[(6-Chloropyridin-3-yl)methylsulfonyl]-2-cyano-3-(furan-2-yl)prop-2-enamide
• 1798415-36-7
• N-[(6-chloropyridin-3-yl)methanesulfonyl]-2-cyano-3-(furan-2-yl)prop-2-enamide

• Inchi： 1S/C14H10ClN3O4S/c15-13-4-3-10(8-17-13)9-23(20,21)18-14(19)11(7-16)6-12-2-1-5-22-12/h1-6,8H,9H2,(H,18,19)
• InChI Key： YJDIIQOFWGRLRQ-UHFFFAOYSA-N
• SMILES： C(NS(CC1=CC=C(Cl)N=C1)(=O)=O)(=O)C(C#N)=CC1=CC=CO1

Computed Properties

• Exact Mass: 351.0080547g/mol
• Monoisotopic Mass: 351.0080547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.514±0.06 g/cm3(Predicted)
• pka: 0.40±0.40(Predicted)

Additional information on 2-Propenamide, N-[[(6-chloro-3-pyridinyl)methyl]sulfonyl]-2-cyano-3-(2-furanyl)-

Compound CAS No. 1798415-36-7: A Comprehensive Overview

The compound with CAS No. 1798415-36-7, also known as 2-Propenamide, N-[[(6-chloro-3-pyridinyl)methyl]sulfonyl]-2-cyano-3-(2-furanyl), is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The molecular structure of N-[[(6-chloro-3-pyridinyl)methyl]sulfonyl]-2-cyano-3-(2-furanyl)-2-propenamide is characterized by a combination of functional groups that contribute to its reactivity and selectivity. The presence of a sulfonyl group attached to a pyridine ring introduces electronic effects that enhance the molecule's stability and bioavailability. Additionally, the cyano and furan substituents play crucial roles in modulating the compound's pharmacokinetic properties, making it an attractive candidate for further research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and functional group transformations. Researchers have employed state-of-the-art techniques such as microwave-assisted synthesis and catalytic cross-couplings to optimize the production of N-[[(6-chloro-3-pyridinyl)methyl]sulfonyl]-2-cyano-3-(2-furanyl)-2-propenamide. These methods not only improve yield but also ensure the scalability of the synthesis for potential large-scale production.

In terms of biological activity, this compound has demonstrated remarkable potency in inhibiting key enzymes associated with neurodegenerative diseases. For instance, studies have shown that N-[[(6-chloro-3-pyridinyl)methyl]sulfonyl]-2-cyano-3-(2-furanyl)-2-propenamide exhibits selective inhibition of acetylcholinesterase (AChE), a hallmark target in Alzheimer's disease research. Furthermore, its ability to cross the blood-brain barrier (BBB) has been validated through in vitro BBB models, underscoring its potential as a central nervous system (CNS) drug candidate.

Another area where this compound has shown promise is in oncology. Preclinical studies have revealed that N-[[(6-chloro-3-pyridinyl)methyl]sulfonyl]-2-cyano-3-(2-furanyl)-2-propenamide can induce apoptosis in cancer cells by targeting specific signaling pathways. Its ability to modulate the activity of kinases involved in cell proliferation and survival makes it a compelling candidate for anti-cancer drug development.

From an environmental perspective, researchers have also investigated the eco-toxicological profile of this compound. Results indicate that it exhibits low toxicity towards non-target organisms, which is a critical factor for its safe application in therapeutic settings. This aligns with current trends in green chemistry, emphasizing the development of environmentally benign compounds.

In conclusion, N-[[(6-chloro-3-pyridinyl)methyl]sulfonyl]-2-cyano-3-(2-furanyl)-2-propenamide (CAS No. 1798415-36-7) stands out as a versatile molecule with diverse applications in drug discovery and development. Its unique structure, coupled with cutting-edge synthetic methodologies and promising biological profiles, positions it as a key player in advancing modern medicine.